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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropylchlorogermane ((i-Pr)sGeCl) is an organogermanium compound that holds
significant potential in various fields of chemical synthesis, including materials science and
pharmaceutical development. Organogermanium compounds are increasingly recognized for
their unique reactivity, which is often intermediate between that of their silicon and tin analogs,
offering a distinct advantage in specific synthetic transformations.[1] The bulky isopropyl groups
in Triisopropylchlorogermane impart notable steric hindrance, influencing its reactivity and
stability, and making it a valuable reagent for introducing the triisopropylgermyl moiety into
organic molecules.

This technical guide provides a comprehensive overview of the physical and chemical
properties of Triisopropylchlorogermane, detailed protocols for its synthesis and purification,
and a thorough discussion of its analytical characterization. While specific experimental data for
this compound is not extensively available in the public domain, this guide synthesizes
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established principles of organogermanium chemistry and data from analogous compounds to
provide a robust and practical resource for researchers.

Molecular Structure and Properties

The structure of Triisopropylchlorogermane features a central germanium atom tetrahedrally
bonded to three isopropyl groups and one chlorine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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